Cas no 581812-74-0 (4-Isocyanato-1H-indole)

4-Isocyanato-1H-indole structure
4-Isocyanato-1H-indole structure
Product Name:4-Isocyanato-1H-indole
CAS No:581812-74-0
MF:C9H6N2O
MW:158.15674161911
MDL:MFCD11505056
CID:1078095
PubChem ID:22032644
Update Time:2025-04-20

4-Isocyanato-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 4-Isocyanato-1H-indole
    • AKOS006326095
    • MFCD11505056
    • SCHEMBL4023666
    • 581812-74-0
    • DB-087459
    • EN300-196840
    • WZBUDUAPHLTEEJ-UHFFFAOYSA-N
    • MDL: MFCD11505056
    • Inchi: 1S/C9H6N2O/c12-6-11-9-3-1-2-8-7(9)4-5-10-8/h1-5,10H
    • InChI Key: WZBUDUAPHLTEEJ-UHFFFAOYSA-N
    • SMILES: O=C=NC1=CC=CC2=C1C=CN2

Computed Properties

  • Exact Mass: 158.048012819g/mol
  • Monoisotopic Mass: 158.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 45.2Ų

4-Isocyanato-1H-indole Pricemore >>

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4-Isocyanato-1H-indole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:581812-74-0)4-Isocyanato-1H-indole
Order Number:A1223337
Stock Status:in Stock
Quantity:100mg/250mg/500mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:12
Price ($):221/297/410/567
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:581812-74-0)4-Isocyanato-1H-indole
A1223337
Purity:99%/99%/99%/99%
Quantity:100mg/250mg/500mg/1g
Price ($):221/297/410/567
Email